2-{[(2-chlorophenoxy)acetyl]amino}-4-(2,4-dichlorophenyl)-3-thiophenecarboxamide

• IUPAC Name: 2-[[2-(2-chlorophenoxy)acetyl]amino]-4-(2,4-dichlorophenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C19H13Cl3N2O3S/c20-10-5-6-11(14(22)7-10)12-9-28-19(17(12)18(23)26)24-16(25)8-27-15-4-2-1-3-13(15)21/h1-7,9H,8H2,(H2,23,26)(H,24,25)
• InChI Key: LCYQAUFWTGFPJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NC2=C(C(=CS2)C3=C(C=C(C=C3)Cl)Cl)C(=O)N)Cl
• Molecular Formula: C19H13Cl3N2O3S
• Molecular Weight: 455.7 g/mol

Description

2-{[(2-chlorophenoxy)acetyl]amino}-4-(2,4-dichlorophenyl)-3-thiophenecarboxamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained interest in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science.

Scientific Research Applications

2-{[(2-chlorophenoxy)acetyl]amino}-4-(2,4-dichlorophenyl)-3-thiophenecarboxamide has been studied for its potential applications in various fields of scientific research. In medicine, this compound has been investigated for its anti-inflammatory and anti-cancer properties. In agriculture, it has been studied for its herbicidal and insecticidal activities. In environmental science, it has been researched for its potential use as a water treatment agent.

Mechanism of Action

The mechanism of action of 2-{[(2-chlorophenoxy)acetyl]amino}-4-(2,4-dichlorophenyl)-3-thiophenecarboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways in the body. In cancer cells, it has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-{[(2-chlorophenoxy)acetyl]amino}-4-(2,4-dichlorophenyl)-3-thiophenecarboxamide has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain. In cancer studies, it has been shown to inhibit tumor growth and metastasis. In agricultural studies, it has been shown to have herbicidal and insecticidal activities.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(2-chlorophenoxy)acetyl]amino}-4-(2,4-dichlorophenyl)-3-thiophenecarboxamide in lab experiments include its high purity, stability, and low toxicity. However, its limitations include its high cost, limited solubility, and potential for off-target effects.

Future Directions

There are several future directions for research on 2-{[(2-chlorophenoxy)acetyl]amino}-4-(2,4-dichlorophenyl)-3-thiophenecarboxamide. In medicine, further studies are needed to investigate its potential as an anti-inflammatory and anti-cancer agent. In agriculture, more research is needed to determine its efficacy as a herbicide and insecticide. In environmental science, it could be studied for its potential use as a water treatment agent. Additionally, further studies are needed to fully understand its mechanism of action and potential off-target effects.

Synthesis Methods

The synthesis of 2-{[(2-chlorophenoxy)acetyl]amino}-4-(2,4-dichlorophenyl)-3-thiophenecarboxamide involves the reaction of 2-chlorophenoxyacetic acid with 2,4-dichlorobenzoyl isothiocyanate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with an amine such as acetanilide to form the final product. The synthesis method has been optimized to achieve high yields and purity of the compound.